Cas no 65880-43-5 (Ethyl 2-amino-3-oxobutanoate)

• Product Name: Ethyl 2-amino-3-oxobutanoate
• CAS No: 65880-43-5
• MF: C₆H₁₁NO₃
• MW: 145.156441926956
• CID: 397143
• PubChem ID: 13282896
• Update Time: 2025-04-19

Ethyl 2-amino-3-oxobutanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-amino-3-oxobutanoate
• Butanoic acid, 2-amino-3-oxo-, ethyl ester
• ethyl2-amino-3-oxobutanoate
• AKOS006230520
• BB 0218754
• 65880-43-5
• SCHEMBL1340978
• alpha-amino-acetoacetic acid ethyl ester
• EN300-57960
• ILZPCWYLRFUNFZ-UHFFFAOYSA-N
• ethyl a--aminoacetoacetate
• DTXSID00534572
• 2-amino-3-oxo-butyric acid ethyl ester

• Inchi： 1S/C6H11NO3/c1-3-10-6(9)5(7)4(2)8/h5H,3,7H2,1-2H3
• InChI Key： ILZPCWYLRFUNFZ-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C(C)=O)N)=O

Computed Properties

• Exact Mass: 145.07389321g/mol
• Monoisotopic Mass: 145.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 69.4Ų